Cas no 2853476-41-0 (potassium {3-(tert-butoxy)carbonyl-7,7-difluoro-3-azabicyclo4.1.0heptan-6-yl}trifluoroboranuide)

• Product Name: potassium {3-(tert-butoxy)carbonyl-7,7-difluoro-3-azabicyclo4.1.0heptan-6-yl}trifluoroboranuide
• CAS No: 2853476-41-0
• MF: C₁₁H₁₆BF₅KNO₂
• MW: 339.15
• CID: 5854638
• PubChem ID: 137963954
• Update Time: 2025-11-01

potassium {3-(tert-butoxy)carbonyl-7,7-difluoro-3-azabicyclo4.1.0heptan-6-yl}trifluoroboranuide Chemical and Physical Properties

Names and Identifiers

• Potassium (3-(tert-butoxycarbonyl)-7,7-difluoro-3-azabicyclo[4.1.0]heptan-6-yl)trifluoroborate
• AT31359
• potassium {3-[(tert-butoxy)carbonyl]-7,7-difluoro-3-azabicyclo[4.1.0]heptan-6-yl}trifluoroboranuide
• EN300-1710151
• AKOS037621934
• 2853476-41-0
• potassium {3-(tert-butoxy)carbonyl-7,7-difluoro-3-azabicyclo4.1.0heptan-6-yl}trifluoroboranuide

• Inchi： 1S/C11H16BF5NO2.K/c1-9(2,3)20-8(19)18-5-4-10(12(15,16)17)7(6-18)11(10,13)14;/h7H,4-6H2,1-3H3;/q-1;+1
• InChI Key： AMSOCHBCYWMPBI-UHFFFAOYSA-N
• SMILES： [B+3]([C-]12CCN(C(=O)OC(C)(C)C)CC1C2(F)F)([F-])([F-])[F-].[K+]

Computed Properties

• Exact Mass: 339.0831312g/mol
• Monoisotopic Mass: 339.0831312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 439
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų

Additional information on potassium {3-(tert-butoxy)carbonyl-7,7-difluoro-3-azabicyclo4.1.0heptan-6-yl}trifluoroboranuide

Research Brief on Potassium {3-(tert-butoxy)carbonyl-7,7-difluoro-3-azabicyclo[4.1.0]heptan-6-yl}trifluoroboranuide (CAS: 2853476-41-0)

In recent years, the compound potassium {3-(tert-butoxy)carbonyl-7,7-difluoro-3-azabicyclo[4.1.0]heptan-6-yl}trifluoroboranuide (CAS: 2853476-41-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This boronate ester derivative is recognized for its potential as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutics targeting challenging disease pathways. The unique structural features of this compound, including the bicyclic scaffold and the trifluoroboranuide moiety, make it a valuable building block for drug discovery efforts.

Recent studies have focused on the synthetic utility of potassium {3-(tert-butoxy)carbonyl-7,7-difluoro-3-azabicyclo[4.1.0]heptan-6-yl}trifluoroboranuide in the construction of complex molecular architectures. Researchers have demonstrated its efficacy in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in medicinal chemistry for the formation of carbon-carbon bonds. The compound's stability under various reaction conditions and its compatibility with a wide range of functional groups have been highlighted as key advantages in these applications.

In the context of drug discovery, this boronate ester has shown promise as a precursor for the development of protease inhibitors. The rigid bicyclic structure of the molecule provides an excellent platform for designing compounds that can interact with enzyme active sites with high specificity. Computational modeling studies suggest that derivatives of this compound may exhibit favorable binding interactions with several clinically relevant targets, including viral proteases and cancer-associated enzymes.

From a pharmacological perspective, preliminary in vitro studies have indicated that certain derivatives of potassium {3-(tert-butoxy)carbonyl-7,7-difluoro-3-azabicyclo[4.1.0]heptan-6-yl}trifluoroboranuide demonstrate interesting biological activities. These include moderate inhibitory effects against specific kinase targets and promising selectivity profiles in cell-based assays. However, further optimization of the pharmacodynamic and pharmacokinetic properties of these compounds is needed to advance them toward clinical development.

The synthetic accessibility of this compound has also been a focus of recent research. Several efficient synthetic routes have been developed, with improvements in yield and purity being reported in the latest literature. These advancements are particularly important for scaling up production to meet the demands of preclinical studies and potential commercialization.

Looking forward, potassium {3-(tert-butoxy)carbonyl-7,7-difluoro-3-azabicyclo[4.1.0]heptan-6-yl}trifluoroboranuide represents an exciting platform for medicinal chemistry exploration. Its unique structural features and demonstrated utility in various chemical transformations position it as a valuable tool in the ongoing search for novel therapeutic agents. Future research directions may include the development of more efficient synthetic protocols, exploration of its use in diversity-oriented synthesis, and further investigation of its biological activities against emerging therapeutic targets.